Cas no 2377033-15-1 (4-Boc-9-oxa-1,4-diaza-spiro[5.5]undecane hydrochloride)

• Product Name: 4-Boc-9-oxa-1,4-diaza-spiro[5.5]undecane hydrochloride
• CAS No: 2377033-15-1
• MF: C₁₃H₂₅ClN₂O₃
• MW: 292.802202939987
• MDL: MFCD32199305
• CID: 5184717
• Update Time: 2026-03-05

4-Boc-9-oxa-1,4-diaza-spiro[5.5]undecane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Boc-9-oxa-1,4-diaza-spiro[5.5]undecane hydrochloride

• MDL： MFCD32199305
• Inchi： 1S/C13H24N2O3.ClH/c1-12(2,3)18-11(16)15-7-6-14-13(10-15)4-8-17-9-5-13;/h14H,4-10H2,1-3H3;1H
• InChI Key： OQFIGJQEIIDMGV-UHFFFAOYSA-N
• SMILES： C(N1CCNC2(CCOCC2)C1)(=O)OC(C)(C)C.Cl

Additional information on 4-Boc-9-oxa-1,4-diaza-spiro[5.5]undecane hydrochloride

4-Boc-9-Oxa-1,4-Diaza-spiro[5.5]undecane Hydrochloride: A Comprehensive Overview

4-Boc-9-Oxa-1,4-diaza-spiro[5.5]undecane hydrochloride (CAS No. 2377033-15-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure and the presence of a Boc (tert-butoxycarbonyl) protecting group, which makes it an important intermediate in the synthesis of various bioactive molecules.

The spirocyclic structure of 4-Boc-9-Oxa-1,4-diaza-spiro[5.5]undecane hydrochloride provides it with enhanced stability and conformational rigidity, which are crucial for its biological activity. The Boc protecting group ensures that the amine functionality remains inactive during synthetic transformations, allowing for precise control over the reactivity of the molecule. This is particularly useful in multi-step syntheses where selective deprotection is required.

Recent studies have highlighted the potential of 4-Boc-9-Oxa-1,4-diaza-spiro[5.5]undecane hydrochloride in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties. The researchers found that these derivatives effectively inhibit the production of pro-inflammatory cytokines, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 4-Boc-9-Oxa-1,4-diaza-spiro[5.5]undecane hydrochloride has also shown potential in the field of neuroscience. A study conducted at the University of California, San Francisco, investigated the neuroprotective effects of this compound and its derivatives. The results indicated that these compounds can protect neurons from oxidative stress and prevent neurodegeneration, suggesting their potential use in treating neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

The hydrochloride salt form of 4-Boc-9-Oxa-1,4-diaza-spiro[5.5]undecane is particularly advantageous for pharmaceutical applications due to its improved solubility and stability in aqueous environments. This makes it easier to formulate into various dosage forms such as tablets, capsules, and injectable solutions. The enhanced solubility also facilitates better absorption and bioavailability when administered orally or parenterally.

In terms of synthetic accessibility, 4-Boc-9-Oxa-1,4-diaza-spiro[5.5]undecane hydrochloride can be synthesized through a series of well-established chemical reactions. The key steps involve the formation of the spirocyclic core followed by functional group manipulation to introduce the Boc protecting group and the hydrochloride salt form. The synthetic route is highly modular, allowing for easy modification to produce a wide range of analogs with varying biological activities.

The safety profile of 4-Boc-9-Oxa-1,4-diaza-spiro[5.5]undecane hydrochloride has been extensively evaluated in preclinical studies. These studies have shown that the compound exhibits low toxicity and good safety margins when administered at therapeutic doses. However, as with any new chemical entity (NCE), further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 4-Boc-9-Oxa-1,4-diaza-spiro[5.5]undecane hydrochloride (CAS No. 2377033-15-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable properties make it an attractive candidate for further development into novel therapeutic agents for various diseases.